Cas no 2229642-59-3 ({1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol)

{1-[3-(Furan-2-yl)-2-methylprop-2-en-1-yl]cyclopropyl}methanol is a cyclopropane-derived alcohol featuring a furan and methylpropene substituent. This compound is of interest in synthetic organic chemistry due to its functionalized cyclopropane core, which serves as a versatile intermediate for further derivatization. The presence of the furan ring enhances its utility in heterocyclic synthesis, while the hydroxymethyl group offers a handle for selective modifications. Its structural complexity makes it valuable for constructing pharmacophores or agrochemical precursors. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Careful storage under inert atmospheres is recommended to preserve reactivity. Analytical characterization typically involves NMR, IR, and mass spectrometry for quality verification.
{1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol structure
2229642-59-3 structure
Product Name:{1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol
CAS No:2229642-59-3
MF:C12H16O2
MW:192.254243850708
CID:6447251
PubChem ID:165616444
Update Time:2025-11-06

{1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol
    • 2229642-59-3
    • {1-[3-(furan-2-yl)-2-methylprop-2-en-1-yl]cyclopropyl}methanol
    • EN300-1801480
    • Inchi: 1S/C12H16O2/c1-10(7-11-3-2-6-14-11)8-12(9-13)4-5-12/h2-3,6-7,13H,4-5,8-9H2,1H3/b10-7+
    • InChI Key: NRHDUQXDDDOYKP-JXMROGBWSA-N
    • SMILES: OCC1(C/C(=C/C2=CC=CO2)/C)CC1

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.4Ų

{1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol Pricemore >>

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Additional information on {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol

Comprehensive Overview of {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol (CAS No. 2229642-59-3)

The compound {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol (CAS No. 2229642-59-3) is a structurally unique organic molecule that has garnered significant interest in the fields of medicinal chemistry, material science, and synthetic biology. Its distinctive cyclopropylmethanol core, combined with a furan-2-yl substituent and a methylprop-2-en-1-yl group, makes it a versatile intermediate for various applications. Researchers and industry professionals are increasingly exploring its potential due to its intriguing physicochemical properties and reactivity.

One of the most compelling aspects of {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol is its role in the development of novel bioactive compounds. The furan ring, a common motif in natural products, contributes to its potential pharmacological activities. Recent studies have highlighted its utility in designing small-molecule inhibitors and ligands for therapeutic targets. Additionally, its cyclopropane moiety is known to enhance metabolic stability, making it a valuable scaffold in drug discovery.

In the realm of material science, this compound has shown promise as a building block for advanced polymers and functional materials. The presence of the allyl group allows for facile modifications through click chemistry or polymerization reactions. This adaptability has led to its use in creating smart coatings and nanomaterials, which are highly sought after in industries ranging from electronics to biomedical engineering.

From a synthetic perspective, the preparation of {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol involves innovative organic synthesis techniques. Chemists often employ transition metal-catalyzed reactions or photochemical methods to construct its intricate framework. The compound’s stereochemistry and regioselectivity present both challenges and opportunities for synthetic optimization, making it a subject of ongoing research.

Environmental and green chemistry considerations are also driving interest in this molecule. As the demand for sustainable synthesis grows, researchers are exploring eco-friendly routes to produce {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol. Catalytic processes using biobased solvents or renewable feedstocks are being investigated to minimize waste and energy consumption.

In conclusion, {1-3-(furan-2-yl)-2-methylprop-2-en-1-ylcyclopropyl}methanol (CAS No. 2229642-59-3) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its synthetic versatility, position it as a compound of significant academic and industrial relevance. Future research will likely uncover even more innovative uses for this remarkable molecule.

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